N-(benzo[d]thiazol-6-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide

• IUPAC Name: N-(1,3-benzothiazol-6-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C20H21N3O4S2/c1-13-10-23(11-14(2)27-13)29(25,26)17-6-3-15(4-7-17)20(24)22-16-5-8-18-19(9-16)28-12-21-18/h3-9,12-14H,10-11H2,1-2H3,(H,22,24)
• InChI Key: XXENPJFNJIXKCC-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC4=C(C=C3)N=CS4
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol
• CAS No.: 941877-36-7

Description

N-(benzo[d]thiazol-6-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide is a useful research compound. Its molecular formula is C20H21N3O4S2 and its molecular weight is 431.53. The purity is usually 95%.
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Scientific Research Applications

Psychotropic and Anti-inflammatory Activity

A study by Zablotskaya et al. (2013) demonstrated that derivatives of N-(benzo[d]thiazol-6-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide exhibit psychotropic, anti-inflammatory, and cytotoxic effects. These compounds possess sedative action, high anti-inflammatory activity, selective cytotoxic effects on tumor cell lines, and antimicrobial action. The research aimed to correlate the biological results with structural characteristics and physicochemical parameters of the compounds (Zablotskaya et al., 2013).

Anticancer Properties

Horishny et al. (2020) synthesized N-(5-R-benzyl-1,3-thiazol-2-yl)-2-morpholin-4-yl-2-oxoacetamides, showing promising results for new anticancer agents' search. The study's findings indicate potential in developing these compounds as anticancer medications (Horishny et al., 2020).

Antimicrobial, Anti-inflammatory, Anticonvulsant, and Anthelmintic Activities

Patel et al. (2009) reported on the synthesis of various substituted benzamides, which were screened for their antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. The compounds were synthesized by condensing Ethylchloroformate with substituted 2-aminobenzothiazoles, displaying a range of biological activities (Patel et al., 2009).

Cardiac Electrophysiological Activity

Morgan et al. (1990) studied the cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, revealing potential as class III electrophysiological agents. Some compounds showed potency in vitro comparable to existing selective class III agents, suggesting a possible role in treating arrhythmias (Morgan et al., 1990).